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Compound Name:
C1orf167 Human Pre-designed

siRNA Set A

Cat. No.: B12379963 Get Quote

C1orf167 siRNA Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices, troubleshooting guides, and frequently asked questions for

the successful use of C1orf167 siRNA in gene silencing experiments.

Frequently Asked Questions (FAQs)
Q1: How should I resuspend my lyophilized C1orf167 siRNA?

A1: To ensure the stability and functionality of your C1orf167 siRNA, it is crucial to resuspend it

in an appropriate RNase-free solution. We recommend using an RNase-free 1x siRNA Buffer.

[1][2] RNase-free water is also a suitable option for resuspension, especially for short-term

storage of concentrated stocks.[1][2] A common stock concentration to aim for is 20 µM or

higher.[3]

Q2: What is the recommended storage condition for C1orf167 siRNA?

A2: Proper storage is critical for maintaining the integrity of your siRNA. For lyophilized

C1orf167 siRNA, long-term storage at -20°C or -80°C is recommended, where it can be stable

for at least one year.[3][4] Once resuspended, the siRNA should be stored at -20°C or -80°C in

a non-frost-free freezer.[5][6][7] For short-term storage of up to 6 weeks, 4°C is acceptable.[1]
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[3] To minimize degradation from repeated freeze-thaw cycles, it is best to aliquot the

resuspended siRNA into smaller working volumes.[5][6][8]

Q3: How stable is C1orf167 siRNA once it is resuspended?

A3: Resuspended siRNA is stable for at least six months when stored at -20°C in an RNase-

free buffer and protected from RNase contamination.[8] Studies have shown that some siRNA

duplexes can be stable for up to three years at -20°C in a dry state.[5] Even at room

temperature, dry siRNA shows only minor degradation after two years.[5]

Q4: How many times can I freeze and thaw my C1orf167 siRNA aliquots?

A4: It is recommended to limit the number of freeze-thaw cycles. For many siRNAs, it is

advised not to exceed 3-5 cycles.[5] However, some suppliers suggest that solutions with

concentrations greater than 2 µM can withstand up to 50 freeze-thaw cycles without significant

degradation.[7] To be safe, it is always best to aliquot your stock solution to minimize freeze-

thawing.[6]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://horizondiscovery.com/-/media/Files/Horizon/resources/Protocols/sirna-libraries-guidelines.pdf
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/genomics/gene-expression-and-silencing/mission-sirna-faq
https://www.metabion.com/faqs/how-should-sirna-rnai-duplex-rna-oligonucleotides-be-stored
https://www.qiagen.com/us/resources/faq/3109
https://www.qiagen.com/us/resources/faq/3109
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/genomics/gene-expression-and-silencing/mission-sirna-faq
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/genomics/gene-expression-and-silencing/mission-sirna-faq
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/genomics/gene-expression-and-silencing/mission-sirna-faq
https://tools.thermofisher.com/content/sfs/manuals/Silencer_Select_PreDsignd_Vdtd_CustomDesign_siRNA_man.pdf
https://www.metabion.com/faqs/how-should-sirna-rnai-duplex-rna-oligonucleotides-be-stored
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Low/No Gene Knockdown

Improper Resuspension: The

siRNA may not be fully

resuspended, leading to an

inaccurate stock concentration.

Ensure complete resuspension

by following the detailed

protocol below, including

vortexing and incubation steps.

[9] Verify the concentration

using UV spectrophotometry.

siRNA Degradation: The

siRNA may have been

compromised by RNase

contamination or excessive

freeze-thaw cycles.

Always use RNase-free

reagents, tips, and tubes.[7]

Aliquot the resuspended

siRNA to minimize freeze-thaw

cycles.[5]

Inefficient Transfection: The

delivery of the siRNA into the

cells may be suboptimal.

Optimize transfection

conditions by titrating the

amount of siRNA and

transfection reagent. Use a

positive control siRNA to

confirm transfection efficiency.

[10][11]

Cell Toxicity/Death

High siRNA Concentration: Too

much siRNA can be toxic to

cells.[11]

Perform a dose-response

experiment to determine the

optimal siRNA concentration

that maximizes gene silencing

while minimizing cytotoxicity.

Transfection Reagent Toxicity:

The transfection reagent itself

may be causing cell death.[12]

Run a control with only the

transfection reagent to assess

its toxicity. Consider trying a

different transfection reagent.

Inconsistent Results

Variable Resuspension:

Inconsistent resuspension can

lead to variability in siRNA

concentration between

experiments.

Adhere strictly to a

standardized resuspension

protocol for all experiments.
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Cell Culture Conditions:

Variations in cell confluency or

health can affect transfection

efficiency and gene

knockdown.

Maintain consistent cell culture

practices, including seeding

density and passage number.

[12]

Quantitative Data Summary
Parameter Recommendation Stability/Notes

Lyophilized siRNA Storage -20°C or -80°C Stable for at least one year.[4]

Resuspended siRNA Storage

(Long-term)

-20°C or -80°C (in a non-frost-

free freezer)

Stable for at least 6 months.[5]

[8]

Resuspended siRNA Storage

(Short-term)
4°C

Suitable for up to 6 weeks.[1]

[3]

Recommended Stock

Concentration
≥ 20 µM

Higher concentrations can

improve stability.[3]

Freeze-Thaw Cycles Limit to 3-5 cycles

For concentrations >2µM, up

to 50 cycles may be tolerated.

[7]

Detailed Experimental Protocol: C1orf167 siRNA
Resuspension
This protocol outlines the steps for resuspending lyophilized C1orf167 siRNA to a desired stock

concentration.

Materials:

Lyophilized C1orf167 siRNA

RNase-free 1x siRNA Buffer (e.g., 60 mM KCl, 6 mM HEPES-pH 7.5, 0.2 mM MgCl2) or

RNase-free water[1]

RNase-free microcentrifuge tubes
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RNase-free pipette tips

Microcentrifuge

Orbital shaker/mixer

Procedure:

Centrifugation: Briefly centrifuge the tube containing the lyophilized C1orf167 siRNA to

ensure the pellet is at the bottom of the tube.[1]

Reagent Preparation: Prepare the desired volume of 1x siRNA Buffer if using a concentrated

stock.

Resuspension: Carefully add the appropriate volume of RNase-free 1x siRNA Buffer or

RNase-free water to the siRNA pellet to achieve the desired final concentration (e.g., for 10

nmol of siRNA to make a 20 µM stock, add 500 µL of buffer).[1]

Mixing: Pipette the solution up and down 3-5 times gently to mix. Avoid creating bubbles.[1]

Incubation: Securely cap the tube and place it on an orbital mixer/shaker for 30 minutes at

room temperature to ensure the siRNA is fully dissolved.[1]

Final Centrifugation: Briefly centrifuge the tube again to collect the resuspended siRNA

solution at the bottom.

Aliquoting and Storage: Aliquot the siRNA solution into smaller, single-use volumes in

RNase-free tubes. Store the aliquots at -20°C or -80°C.[5][6]
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Caption: Workflow for C1orf167 siRNA Resuspension, Storage, and Use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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